(2-{[2-(4-methylphenoxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid

• IUPAC Name: 2-[2-[2-(4-methylphenoxy)ethylsulfanyl]benzimidazol-1-yl]acetic acid
• InChI: InChI=1S/C18H18N2O3S/c1-13-6-8-14(9-7-13)23-10-11-24-18-19-15-4-2-3-5-16(15)20(18)12-17(21)22/h2-9H,10-12H2,1H3,(H,21,22)
• InChI Key: IAPUDLWFEXAJCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCSC2=NC3=CC=CC=C3N2CC(=O)O
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol
• Solubility: >51.4 [ug/mL] (The mean of the results at pH 7.4)

Description

(2-{[2-(4-methylphenoxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid, also known as MBAA, is a chemical compound with potential applications in scientific research. It belongs to the class of benzimidazole derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of (2-{[2-(4-methylphenoxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid is not fully understood. However, it has been suggested that this compound may exert its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. This compound has also been reported to modulate the expression of various genes involved in cancer progression.
Biochemical and Physiological Effects:
This compound has been shown to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress. It has also been reported to inhibit the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. In animal studies, this compound has been shown to reduce the levels of serum glucose, triglycerides, and cholesterol, suggesting its potential use in the treatment of metabolic disorders.

Advantages and Limitations for Lab Experiments

(2-{[2-(4-methylphenoxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to exhibit potent anticancer activity. However, this compound has some limitations such as its poor solubility in water and low stability under acidic conditions. These limitations can be overcome by modifying the chemical structure of this compound or by using appropriate solvents and pH conditions.

Future Directions

There are several future directions for research on (2-{[2-(4-methylphenoxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid. One potential direction is to explore the use of this compound as a fluorescent probe for imaging of cancer cells. Another direction is to investigate the mechanism of action of this compound and its potential use in combination with other anticancer agents. Furthermore, the development of more stable and soluble derivatives of this compound may enhance its potential as a therapeutic agent for cancer and other diseases.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound may lead to the development of novel therapeutic agents for cancer and other diseases.

Synthesis Methods

The synthesis of (2-{[2-(4-methylphenoxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid involves the reaction of 2-mercapto-1H-benzimidazole with 4-methylphenyl chloroacetate in the presence of a base such as potassium carbonate. The resulting product is then treated with sodium hydroxide to obtain this compound. The yield of this compound can be improved by optimizing the reaction conditions such as temperature, reaction time, and solvent.

Scientific Research Applications

(2-{[2-(4-methylphenoxy)ethyl]thio}-1H-benzimidazol-1-yl)acetic acid has been studied for its potential applications in scientific research. It has been reported to exhibit anti-inflammatory, antioxidant, and anticancer activities. This compound has also been shown to inhibit the growth of various cancer cell lines such as breast cancer, lung cancer, and colon cancer. In addition, this compound has been studied for its potential use as a fluorescent probe for imaging of cancer cells.